Cas no 62399-96-6 (Cyclopentanecarboxamide, N-butyl-N-(1-methyl-1H-pyrazol-3-yl)-)

• Product Name: Cyclopentanecarboxamide, N-butyl-N-(1-methyl-1H-pyrazol-3-yl)-
• CAS No: 62399-96-6
• MF: C₁₄H₂₃N₃O
• MW: 249.35192322731
• CID: 446220
• PubChem ID: 20394348
• Update Time: 2025-04-19

Cyclopentanecarboxamide, N-butyl-N-(1-methyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxamide, N-butyl-N-(1-methyl-1H-pyrazol-3-yl)-
• N-butyl-N-(1-methylpyrazol-3-yl)cyclopentanecarboxamide
• N-Butyl-N-(1-methyl-1H-pyrazol-3-yl)cyclopentanecarboxamide
• 62399-96-6
• DTXSID50606672
• SCHEMBL11560919

• Inchi： 1S/C14H23N3O/c1-3-4-10-17(13-9-11-16(2)15-13)14(18)12-7-5-6-8-12/h9,11-12H,3-8,10H2,1-2H3
• InChI Key： RRDQFSDGNFTDKP-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1)N(C1C=CN(C)N=1)CCCC

Computed Properties

• Exact Mass: 249.18429
• Monoisotopic Mass: 249.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• PSA: 38.13